BENGHE Foundational & Exploratory

Check Availability & Pricing

Lenalidomide-C4-NH2 Hydrochloride: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Lenalidomide-C4-NH2
Compound Name:
hydrochloride

Cat. No.: B8085341

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lenalidomide-C4-NH2 hydrochloride is a crucial bifunctional molecule widely utilized in the
development of Proteolysis Targeting Chimeras (PROTACS). As a derivative of Lenalidomide, it
functions as a potent E3 ubiquitin ligase Cereblon (CRBN) ligand, enabling the targeted
degradation of specific proteins of interest. This technical guide provides an in-depth overview
of the known chemical properties of Lenalidomide-C4-NH2 hydrochloride, alongside
detailed, proposed experimental protocols for its synthesis and characterization based on
established chemical principles and related literature. This document aims to serve as a
valuable resource for researchers in the fields of chemical biology and drug discovery.

Chemical Properties

Lenalidomide-C4-NH2 hydrochloride is a synthetic molecule derived from Lenalidomide. The
addition of a C4-aminobutyl linker makes it a versatile building block for the synthesis of
PROTACSs. While extensive public data on the specific physicochemical properties of this
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hydrochloride salt is limited, the following table summarizes the available and inferred

information.

Property Value Source/Reference
3-(4-(4-aminobutyl)-1-

IUPAC Name oxoisoindolin-2-yl)piperidine- Inferred from structure
2,6-dione hydrochloride

Molecular Formula C17H22CIN3O3 [1]

Molecular Weight 351.83 g/mol [1]

CAS Number 2435715-90-3 N/A

Appearance Solid [2]

N DMSO: 130 mg/mLWater: 100

Solubility [2]
mg/mL

Melting Point Data not available N/A

pKa Data not available N/A

Synthesis and Purification

While a specific, detailed protocol for the synthesis of Lenalidomide-C4-NH2 hydrochloride is
not readily available in peer-reviewed literature, a plausible synthetic route can be devised
based on the well-established synthesis of Lenalidomide and standard organic chemistry
transformations. The proposed synthesis involves the alkylation of the amino group of
Lenalidomide with a protected 4-aminobutyl halide, followed by deprotection.

Proposed Synthetic Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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